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Compound of Interest

Compound Name: 3-Methyl-2-heptanol

Cat. No.: B1607020

An In-depth Technical Guide to the Chemical and Physical Properties of 3-Methyl-2-heptanol

Introduction

3-Methyl-2-heptanol is a secondary alcohol with a branched eight-carbon chain. Its chemical
and physical properties are of interest to researchers in various fields, including organic
synthesis and analytical chemistry. This guide provides a comprehensive overview of its key
characteristics, supported by experimental protocols for their determination.

Chemical and Physical Properties

The fundamental chemical and physical properties of 3-Methyl-2-heptanol are summarized in
the table below. These properties are crucial for its handling, application in chemical reactions,
and identification.
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Property Value

Molecular Formula CsH1sO[1][2]

Molecular Weight 130.23 g/mol [1][3][4]
IUPAC Name 3-methylheptan-2-ol[1][2]
CAS Registry Number 31367-46-1[1][5] (for racemic mixture)
Boiling Point 167.2 °C at 760 mmHg[6]
Melting Point -85 °C[6]

Density 0.823 g/cm?3[6]

Vapor Pressure 0.567 mmHg at 25 °CJ[6]
Flash Point 64.2 °C[6]

Refractive Index 1.4250[6]

As with other medium-chain alcohols, 3-Methyl-
Water Solubilit 2-heptanol is expected to have low solubility in
ater Solubili
y water due to its significant nonpolar

hydrocarbon portion.[7][8]

XLogP3 2.7[1][2]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and identification of 3-Methyl-2-
heptanol.

« Infrared (IR) Spectroscopy: The IR spectrum of 3-Methyl-2-heptanol is available and would
be expected to show a characteristic broad absorption band in the region of 3200-3600 cm~1
corresponding to the O-H stretching of the alcohol functional group.[9][10]

e Mass Spectrometry (MS): Electron ionization mass spectrometry data for 3-Methyl-2-
heptanol is also available, providing information about its fragmentation pattern which is
useful for its identification.[4][5][11]
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Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
properties of 3-Methyl-2-heptanol.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[12][13]

Apparatus:

Thiele tube or similar heating bath (e.g., MelTemp apparatus)[14][15]

Thermometer

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Liquid paraffin or other suitable heating oil

Bunsen burner or hot plate

Procedure:

Fill the small test tube with 2-3 mL of 3-Methyl-2-heptanol.[12]

o Place the capillary tube, with its open end downwards, into the test tube containing the
sample.[12]

» Attach the test tube to the thermometer using a rubber band or thread.

o Immerse the setup in the Thiele tube containing the heating oil, ensuring the sample is level
with the thermometer bulb.[15]

o Gently heat the side arm of the Thiele tube.[15]
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e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

 When a steady stream of bubbles is observed, stop heating.[16]

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube
as the apparatus cools.[16]

Determination of Density

Density is the mass of a substance per unit volume.
Apparatus:

e Graduated cylinder (e.g., 25 mL or 50 mL)
 Electronic balance

Procedure:

Measure and record the mass of a clean, dry graduated cylinder.[17][18]

Add a known volume (e.g., 20 mL) of 3-Methyl-2-heptanol to the graduated cylinder. Record
the volume precisely.[17][19]

Measure and record the combined mass of the graduated cylinder and the liquid.[17][18]

Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder
from the combined mass.

Calculate the density using the formula: Density = Mass / Volume.[20]

Determination of Solubility in Water

This protocol determines the miscibility of 3-Methyl-2-heptanol in water.
Apparatus:

e Test tubes
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» Pipettes or droppers

Procedure:

Place a small, measured amount (e.g., 1 mL) of distilled water into a test tube.
e Add a few drops of 3-Methyl-2-heptanol to the test tube.
» Shake the test tube vigorously for 10-20 seconds.[21]

o Allow the mixture to stand and observe if two distinct layers form (immiscible), if the liquid is
cloudy (partially soluble), or if a single clear solution results (soluble).[21][22]

e Record the observation. Given its structure, 3-Methyl-2-heptanol is expected to be sparingly
soluble or immiscible in water.[7]

Logical Workflow Visualization

The following diagram illustrates a typical workflow for the experimental characterization of the
physical properties of a liquid chemical like 3-Methyl-2-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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